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Compound of Interest

Compound Name: Triptohypol C

Cat. No.: B1670588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Triptohypol C.

As a derivative of Tripterin (Celastrol), Triptohypol C is presumed to share similar toxicological

properties. Therefore, a precautionary approach is essential. The following procedures are

based on the safety data for Celastrol and are intended to ensure the safe handling, storage,

and disposal of Triptohypol C in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Given that Triptohypol C is a derivative of the highly potent compound Tripterin (Celastrol), it

should be handled as a hazardous substance. The primary routes of exposure are inhalation,

skin contact, and ingestion.

Quantitative Data Summary: Hazard and PPE Recommendations
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Hazard Classification (based on Celastrol)
Recommended Personal Protective
Equipment (PPE)

Acute Toxicity, Oral (Toxic if swallowed)[1]
Chemical-resistant gloves (Nitrile rubber

recommended)

Acute Toxicity, Dermal (Fatal in contact with

skin)[2]
Impermeable laboratory coat or gown

Acute Toxicity, Inhalation (Fatal if inhaled)[2] Safety goggles or a face shield

Skin Corrosion/Irritation NIOSH-approved respirator (e.g., N95 or higher)

Serious Eye Damage/Eye Irritation

Experimental Protocols: Safe Handling Workflow
Adherence to a strict, step-by-step workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Detailed Methodology for Handling Triptohypol C:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Work should be

conducted in a designated area, preferably within a certified chemical fume hood.

Weighing: To prevent the generation of airborne particles, weigh the solid compound in a

ventilated balance enclosure or a fume hood.

Dissolving: When preparing solutions, slowly add the solid Triptohypol C to the solvent to

prevent splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces.

Storage: Store Triptohypol C in a tightly sealed, clearly labeled container. For long-term

storage (up to 6 months), maintain a temperature of -80°C and protect from light. For short-

term storage (up to 1 month), a temperature of -20°C with light protection is adequate.[3]

Experimental Workflow for Safe Handling
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Preparation: Don PPE in Designated Area

Weighing: Use Ventilated Enclosure

Dissolving: Add Solid to Solvent Slowly

Post-Handling: Decontaminate & Wash

Storage: Tightly Sealed, Labeled & Cold

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Triptohypol C.

Operational and Disposal Plans
Proper disposal of Triptohypol C and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Disposal Plan:

Solid Waste: Collect all solid waste, including unused compound and contaminated

consumables (e.g., pipette tips, gloves), in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Collect all solutions containing Triptohypol C in a dedicated, sealed, and

clearly labeled hazardous waste container.
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Decontamination: Decontaminate all glassware and equipment that has come into contact

with Triptohypol C before reuse or disposal.

Waste Disposal: All waste containing Triptohypol C must be disposed of as hazardous

chemical waste through an approved waste disposal plant.[2][4] Do not dispose of

Triptohypol C down the drain or in regular trash.

Hierarchy of Controls for Exposure Minimization

Elimination/Substitution (Most Effective)

Engineering Controls (e.g., Fume Hood)

If hazard cannot be eliminated

Administrative Controls (e.g., SOPs, Training)

In addition to engineering controls

Personal Protective Equipment (PPE) (Least Effective)

Final layer of protection

Click to download full resolution via product page

Caption: Logical relationship of control measures to minimize Triptohypol C exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://cdn.caymanchem.com/cdn/msds/70950m.pdf
https://www.stemcell.com/media/files/msds/10000012551-SDS_1_0.pdf
https://www.chemicalbook.com/msds/celastrol.htm
https://www.fishersci.com/store/msds?partNumber=AC468345000&productDescription=CELASTROL+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1670588#personal-protective-equipment-for-handling-triptohypol-c
https://www.benchchem.com/product/b1670588#personal-protective-equipment-for-handling-triptohypol-c
https://www.benchchem.com/product/b1670588#personal-protective-equipment-for-handling-triptohypol-c
https://www.benchchem.com/product/b1670588#personal-protective-equipment-for-handling-triptohypol-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

